3-Azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride

• IUPAC Name: 3-azabicyclo[3.1.0]hexane-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H9NO2.ClH/c8-6(9)5-4-1-3(4)2-7-5;/h3-5,7H,1-2H2,(H,8,9);1H
• InChI Key: KWBHCTGCOVQKMK-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1C(NC2)C(=O)O.Cl
• Molecular Formula: C6H10ClNO2
• Molecular Weight: 163.60 g/mol
• CAS RN: 73804-69-0

Description

3-Azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride (ABAH) is an organic compound belonging to the family of bicyclic compounds. It is a white, crystalline solid that is soluble in water and alcohols. ABAH is used in a variety of scientific research applications, including organic synthesis, drug discovery, and biochemical and physiological studies.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques

  A key area of research involves developing novel synthesis techniques for azabicyclohexanes, such as the 3-azabicyclo[3.1.0]hexane structure. These compounds, including 3-azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride, are synthesized using various methods like reductive cyclization, cyclopropanation, and three-component reactions in aqueous solutions. These methods are significant for producing complex molecules efficiently and sustainably (Stevens & Kimpe, 1996), (Kimura et al., 2015), (Ghorbani et al., 2016).

• Structural Studies and Stereochemistry

  Research has been conducted on the synthesis of stereoisomers of 3-azabicyclo[3.1.0]hexane-2-carboxylic acid and its derivatives, highlighting the importance of stereochemistry in the field of synthetic chemistry. Studies involve exploring different reaction conditions and optical resolution techniques (Bakonyi et al., 2013).

Biological and Medicinal Chemistry Applications

• Role in Natural Products and Biological Activities

  The 3-azabicyclo[3.1.0]hexane ring is a crucial structure in natural products exhibiting biological activities against various targets. For instance, ficellomycin, which contains a 1-azabicyclo[3.1.0]hexane ring, shows activity against bacteria and tumors, highlighting the potential medicinal value of these structures (Kurosawa et al., 2020).

• Development of Novel Therapeutic Agents

  The 3-azabicyclo[3.1.0]hexane framework is also being explored for creating new pharmaceutical compounds. For example, the synthesis of 1-aryl-3-azabicyclo[3.1.0]hexanes has been investigated for potential use in non-narcotic analgesic agents (Epstein et al., 1981).

Chemical and Synthetic Methodology

• Synthetic Methodology Development

  Ongoing research in synthetic chemistry includes developing new methods for synthesizing azabicyclohexanes. These methods focus on efficient and selective syntheses, often utilizing environmentally friendly processes (Waldmann & Braun, 1991), (Napolitano et al., 2010).

• Chemical Transformations and Reactions

  Studies focus on the chemical transformations of azabicyclohexane derivatives, exploring various reaction pathways and mechanisms. These studies are crucial for advancing the field of organic chemistry and for the potential development of new compounds (Liao et al., 2016), (Molchanov et al., 2001).